Cas no 1803864-49-4 (2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one
• CAS No: 1803864-49-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4974772
• Update Time: 2025-05-21

2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c1-6(11)10(14)7-2-3-8(5-13)9(12)4-7/h2-4,6H,5H2,1H3
• InChI Key： HVAGJSLAJHLJDF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=C(C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one (CAS: 1803864-49-4)

2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one (CAS: 1803864-49-4) is a brominated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in contemporary chemical and pharmaceutical research.

The synthesis and characterization of 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one have been extensively documented in the literature. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges related to stability and reactivity. The compound's structural features, including the presence of multiple halogen atoms, make it a valuable scaffold for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In the context of drug discovery, 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one has been investigated as a key intermediate in the synthesis of kinase inhibitors. A recent study demonstrated its role in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, which are promising candidates for the treatment of B-cell malignancies. The compound's ability to undergo selective functionalization at the chloromethyl and bromo positions allows for the introduction of various pharmacophores, enhancing binding affinity and selectivity.

Beyond its applications in oncology, this compound has also shown potential in antimicrobial research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its utility in addressing the growing challenge of antibiotic resistance.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one. Its reactivity and sensitivity to environmental conditions necessitate careful optimization of synthetic protocols. Recent advancements in flow chemistry and continuous manufacturing have shown promise in overcoming these limitations, offering more efficient and scalable production methods. Additionally, computational modeling studies have provided insights into the compound's reactivity patterns, aiding in the design of more stable and functional derivatives.

In conclusion, 2-Bromo-1-(3-bromo-4-(chloromethyl)phenyl)propan-1-one (CAS: 1803864-49-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and versatility as a synthetic intermediate make it a focal point of ongoing research. Future studies are expected to further explore its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.